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An In-depth Technical Guide to 3:3 Fluorotelomer Carboxylic Acid (3:3 FTCA)

Introduction
3:3 Fluorotelomer Carboxylic Acid (3:3 FTCA) is a member of the vast family of per- and

polyfluoroalkyl substances (PFAS), synthetic compounds characterized by their extreme

persistence in the environment, leading to their designation as "forever chemicals".[1]

Specifically, 3:3 FTCA is a polyfluoroalkyl substance, meaning it has a carbon chain that is

partially, but not fully, fluorinated.[2][3] It is recognized as an environmental contaminant found

in various matrices, including sea and river water, and is a metabolic and environmental

breakdown product of larger, more complex fluorotelomer-based compounds used in industrial

and commercial applications.[2][3][4] This guide provides a detailed overview of the chemical

structure, properties, analytical protocols, and known biological pathways of 3:3 FTCA for

researchers and professionals in drug development and environmental science.

Chemical Structure and Properties
3:3 FTCA, with the IUPAC name 4,4,5,5,6,6,6-heptafluorohexanoic acid, is a medium-chain

fatty acid.[5] Its structure consists of a three-carbon perfluorinated tail attached to a three-

carbon carboxylic acid moiety.[5] This unique structure imparts specific chemical and physical

properties that influence its environmental fate and biological interactions.
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The key identifiers and computed properties for 3:3 FTCA are summarized in the table below

for easy reference and comparison.

Property Value Reference

IUPAC Name
4,4,5,5,6,6,6-

heptafluorohexanoic acid
[2][5]

Common Synonyms

3:3 FTCA, 2H,2H,3H,3H-

Perfluorohexanoic acid, 3-

Perfluoropropyl Propanoic Acid

[2][5][6][7]

CAS Number 356-02-5 [2][5][6][7]

Molecular Formula C₆H₅F₇O₂ [2][5][6][7]

Molecular Weight 242.09 g/mol [5][6][7]

Canonical SMILES
O=C(O)CCC(F)(F)C(F)(F)C(F)

(F)F
[2][6]

InChI

InChI=1S/C6H5F7O2/c7-4(8,2-

1-

3(14)15)5(9,10)6(11,12)13/h1-

2H2,(H,14,15)

[2][5]

InChIKey
ISFKSWMQWIRDNC-

UHFFFAOYSA-N
[2][5]

Solubility
Soluble in Chloroform,

Methanol, and Ethanol.
[2]

Purity (Commercial) ≥95% [2]

Visualization: Chemical Structure of 3:3 FTCA
Caption: 2D structure of 4,4,5,5,6,6,6-heptafluorohexanoic acid (3:3 FTCA).
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Protocol 1: Analysis of 3:3 FTCA in Environmental
Samples
The standard method for the detection and quantification of 3:3 FTCA in aqueous, soil, and

tissue samples is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[8][9] EPA

Method 1633A provides a framework for solid samples like soil and tissue.[10] The general

workflow involves sample extraction, cleanup, and instrumental analysis.

Methodology:

Sample Preparation & Fortification:

Aqueous samples are typically dechlorinated and preserved.[8]

Soil and tissue samples undergo homogenization.[10]

Prior to extraction, all samples are fortified with a known quantity of an isotopically labeled

internal standard (e.g., ¹³C-labeled PFCA) to ensure accurate quantification via the isotope

dilution technique.[8]

Extraction:

Aqueous Samples: Solid-Phase Extraction (SPE) is commonly used. The sample is

passed through an SPE cartridge (e.g., containing coconut charcoal or other sorbent),

which retains the PFAS analytes.[8]

Solid Samples (Soil/Tissue): Automated solvent extraction systems can be utilized. The

sample is extracted with a suitable solvent (e.g., methanol or acetonitrile) under elevated

temperature and pressure to enhance efficiency.[10]

Elution and Cleanup:

The analytes are eluted from the SPE cartridge or extraction cell using a small volume of

solvent, such as dichloromethane or methanol.[8][10]

The extract may undergo a cleanup step using carbon or other materials to remove

interfering matrix components.[8]
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LC-MS/MS Analysis:

An aliquot of the final extract is injected into a liquid chromatograph equipped with a C18

or similar analytical column.[8]

The analytes are separated based on their retention time.

The eluent is introduced into a tandem mass spectrometer (MS/MS), which identifies and

quantifies the analytes by comparing their mass spectra and retention times to those of

certified reference standards.[8][9]

Visualization: Analytical Workflow for 3:3 FTCA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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